molecular formula C11H12BrNO4 B8704801 Methyl 3-bromo-5-(methoxy(methyl)carbamoyl)benzoate

Methyl 3-bromo-5-(methoxy(methyl)carbamoyl)benzoate

Cat. No.: B8704801
M. Wt: 302.12 g/mol
InChI Key: QXZLMYWDUHTFDC-UHFFFAOYSA-N
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Description

Methyl 3-bromo-5-(methoxy(methyl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C11H12BrNO4 and its molecular weight is 302.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12BrNO4

Molecular Weight

302.12 g/mol

IUPAC Name

methyl 3-bromo-5-[methoxy(methyl)carbamoyl]benzoate

InChI

InChI=1S/C11H12BrNO4/c1-13(17-3)10(14)7-4-8(11(15)16-2)6-9(12)5-7/h4-6H,1-3H3

InChI Key

QXZLMYWDUHTFDC-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC(=CC(=C1)Br)C(=O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,O-Dimethylhydroxylamine hydrochloride (1.15 g, 11.8 mmol) was dissolved in CH2Cl2 (50 mL) and Et3N (4.8 mL, 34.4 mmol) was added. The solution was stirred for 30 min. The resultant solution was cooled to 0° C. and compound 3-bromo-5-(methoxycarbonyl)benzoic acid (2.55 g, 9.84 mmol) was added followed by EDC.HCl (3.77 g, 19.6 mmol) and HOBt (0.26 g, 1.96 mmol). The reaction mixture was allowed to come to room temperature and stirred for another 4 h. After completion, the reaction mixture was diluted with CH2Cl2. The organic layer was washed with water and brine solution and dried over anhydrous sodium sulfate. Solvent was removed under reduced pressure and the crude product was purified by column chromatography (silica 60-120 mesh, eluent 20% EtOAc in petroleum ether) to get methyl 3-bromo-5-(methoxy(methyl)carbamoyl)benzoate (2.3 g, yield 77%) as colorless liquid. 1H NMR (400 MHz, CDCl3) δ 8.29 (m, 1H), 8.27 (t, J=1.8 Hz, 1H), 8.02 (t, J=1.6 Hz, 1H), 3.95 (s, 3H), 3.57 (s, 3H), 3.39 (s, 3H). MS (ESI) m/z: Calculated for C11H12BrNO4: 300.99. found: 302.0 (M+H)+.
Name
N,O-Dimethylhydroxylamine hydrochloride
Quantity
1.15 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
4.8 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
2.55 g
Type
reactant
Reaction Step Four
Quantity
3.77 g
Type
reactant
Reaction Step Five
Name
Quantity
0.26 g
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

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